Cas no 2173930-24-8 ()

• CAS No: 2173930-24-8
• MF: C₁₀H₁₆N₂O₄S
• MW: 260.310041427612
• CID: 6771373
• PubChem ID: 566344
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C10H16N2O4S/c13-8(14)4-2-1-3-7-9-6(5-17(7)16)11-10(15)12-9/h6-7,9H,1-5H2,(H,13,14)(H2,11,12,15)
• InChI Key： KCSKCIQYNAOBNQ-UHFFFAOYSA-N
• SMILES： S1(CC2C(C1CCCCC(=O)O)NC(N2)=O)=O

Computed Properties

• Exact Mass: 260.08307817g/mol
• Monoisotopic Mass: 260.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives Biotin and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives